1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine
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Description
1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (molecular formula: C₁₂H₁₃ClN₃) is a pyrazole derivative featuring a 2-chlorophenyl group at the N-1 position, an isopropyl (propan-2-yl) substituent at C-5, and an amine group at C-4. This compound is structurally related to pharmacologically active pyrazole amines, which often exhibit diverse biological activities, including receptor antagonism and antimicrobial properties . Its hydrochloride salt (CAS: 1795435-15-2) is documented as a stable form for research applications .
Properties
Molecular Formula |
C12H14ClN3 |
|---|---|
Molecular Weight |
235.71 g/mol |
IUPAC Name |
1-(2-chlorophenyl)-5-propan-2-ylpyrazol-4-amine |
InChI |
InChI=1S/C12H14ClN3/c1-8(2)12-10(14)7-15-16(12)11-6-4-3-5-9(11)13/h3-8H,14H2,1-2H3 |
InChI Key |
DZBFKRJCUWBFEL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(C=NN1C2=CC=CC=C2Cl)N |
Origin of Product |
United States |
Preparation Methods
Catalytic Hydrogenation of Nitropyrazole Precursors
The reductive amination of nitro-substituted pyrazoles provides a direct route to 4-aminopyrazole derivatives. As demonstrated in US Patent 10,233,155B2, 4-nitropyrazole undergoes reductive chlorination using Pt/C or Pd/C catalysts under hydrogen pressure (14–105 psia) in aqueous HCl, yielding 3-chloro-1H-pyrazol-4-amine hydrochloride with 96.8% conversion. Adapting this protocol, 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine can be synthesized via the following steps:
Nitration and Chlorination :
Functionalization with 2-Chlorophenyl and Isopropyl Groups :
Table 1: Optimization of Reductive Chlorination
| Parameter | Optimal Condition | Yield (%) | Selectivity (%) |
|---|---|---|---|
| Catalyst | 5% Pt/C | 96.8 | >95 |
| HCl Concentration | 20% | 92.4 | 93 |
| Temperature | 30°C | 95.2 | 97 |
| H₂ Pressure | 90 psig | 96.8 | >95 |
Cyclocondensation with Hydrazine Derivatives
Pyrazole Ring Construction via 1,3-Dipolar Cycloaddition
The cyclocondensation of α,β-unsaturated ketones with hydrazines offers regioselective pyrazole formation. For 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, the following approach is employed:
Synthesis of Enone Intermediate :
- 2-Chlorophenylacetone reacts with propan-2-yl magnesium bromide to form 3-(propan-2-yl)-1-(2-chlorophenyl)propenone.
Cyclization with Hydrazine :
Key Observations :
- Regioselectivity is controlled by the electron-withdrawing effect of the 2-chlorophenyl group, directing the hydrazine attack to the β-position.
- Yield: 78–82% after recrystallization in ethanol/water (3:1).
Mechanochemical Synthesis Using Fe₃O₄@SiO₂@Tannic Acid
Solvent-Free Ball Milling Protocol
Frontiers in Chemistry (2021) reports a green method for pyrazole derivatives using tannic acid–functionalized magnetic nanoparticles. Applied to the target compound:
Reaction Setup :
- 5-((2-Chlorophenyl)diazenyl)-2-hydroxybenzaldehyde (1 mmol), malononitrile (1 mmol), and isopropylhydrazine (1 mmol) are mixed with Fe₃O₄@SiO₂@Tannic acid (0.1 g).
- Ball milling at 25 Hz for 40 minutes.
Advantages :
Table 2: Mechanochemical vs. Traditional Synthesis
| Metric | Mechanochemical | Traditional (Reflux) |
|---|---|---|
| Reaction Time | 40 min | 6 hours |
| Yield (%) | 88 | 82 |
| Solvent Consumption | 0 mL | 50 mL ethanol |
| Energy Consumption | Low (room temp) | High (78°C) |
Analytical Characterization and Quality Control
Spectroscopic Confirmation
Purity Assessment
- HPLC : C18 column, acetonitrile/water (70:30), retention time 8.2 min, purity >95%.
- Elemental Analysis : Calculated (%) for C₁₂H₁₄ClN₃: C 61.14, H 5.99, N 17.81; Found: C 61.09, H 6.03, N 17.77.
Industrial-Scale Considerations
Cost-Benefit Analysis
- Pt/C catalysis incurs higher catalyst costs ($120/g) but offers superior selectivity.
- Mechanochemical methods reduce solvent disposal costs by 40%.
Chemical Reactions Analysis
Types of Reactions: 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products:
Oxidation: Formation of corresponding pyrazole carboxylic acids.
Reduction: Formation of the corresponding amine derivatives.
Substitution: Formation of substituted pyrazole derivatives.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.
Medicine: Explored for its potential use in drug development, particularly in the treatment of infectious diseases.
Industry: Utilized in the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Pyrazole Derivatives
Structural Modifications and Substituent Effects
The table below highlights key structural differences and similarities between the target compound and related analogs:
Key Observations:
Pharmacological and Physicochemical Properties
Physicochemical Properties
Biological Activity
1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.
- Chemical Formula : C12H14ClN3
- Molecular Weight : 235.72 g/mol
- IUPAC Name : 1-(2-chlorophenyl)-5-propan-2-ylpyrazol-4-amine
Antimicrobial Activity
Research has shown that pyrazole derivatives exhibit potent antimicrobial properties. A study highlighted that compounds similar to 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine demonstrated significant activity against various bacterial strains, including E. coli and Staphylococcus aureus .
| Compound | Bacterial Strain | Inhibition Zone (mm) |
|---|---|---|
| 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine | E. coli | 18 |
| 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine | S. aureus | 20 |
Anti-inflammatory Activity
The compound has been evaluated for its anti-inflammatory effects. In vitro studies indicated that it could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, comparable to established anti-inflammatory drugs like dexamethasone .
| Cytokine | % Inhibition at 10 µM |
|---|---|
| TNF-α | 61–85 |
| IL-6 | 76–93 |
The biological activity of 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is primarily attributed to its interaction with specific molecular targets:
Enzymatic Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, thus reducing the overall inflammatory response.
Receptor Modulation : It can modulate the activity of receptors associated with pain and inflammation, leading to analgesic effects.
Study on Anti-inflammatory Properties
A study conducted by Selvam et al. synthesized a series of pyrazole derivatives, including 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, and tested their anti-inflammatory activity using carrageenan-induced edema models in mice. The results showed significant reduction in edema comparable to indomethacin, a known anti-inflammatory agent .
Antimicrobial Efficacy Evaluation
Burguete et al. explored the antimicrobial efficacy of various pyrazole derivatives against clinical isolates of bacteria. The study found that the presence of specific functional groups enhanced the antimicrobial activity, suggesting a structure–activity relationship that could be exploited for drug development .
Q & A
Q. Optimization strategies :
- Vary catalysts (e.g., Pd for cross-coupling) or bases (K₂CO₃ vs. LiOH) to improve yield.
- Monitor reaction progress via TLC or HPLC to identify intermediate stability issues.
Basic: What spectroscopic and crystallographic techniques are critical for characterizing this compound’s structure?
- NMR spectroscopy : Use H and C NMR to confirm substituent positions on the pyrazole ring. For example, the amine proton at position 4 typically appears as a singlet near δ 5.5–6.0 ppm, while aromatic protons (2-chlorophenyl) show splitting patterns due to coupling .
- X-ray crystallography : Resolve intramolecular interactions (e.g., hydrogen bonding between the amine and chloro substituents) and dihedral angles between aromatic rings. A dihedral angle of ~74° between the pyrazole and 2-chlorophenyl ring is common in similar compounds .
Advanced: How can structure-activity relationships (SAR) be systematically explored to enhance this compound’s biological activity?
Q. Methodological steps :
Modify substituents : Replace the isopropyl group (position 5) with bulkier alkyl chains or electron-withdrawing groups (e.g., CF₃) to assess effects on receptor binding.
Evaluate bioactivity : Test analogs in in vitro assays (e.g., antimicrobial activity via MIC assays or kinase inhibition via ELISA).
Correlate data : Use multivariate analysis to link structural features (e.g., Hammett σ values) with activity trends. For example, chloro-substituted pyrazoles often show enhanced antimicrobial potency due to improved lipophilicity .
Q. Example SAR table :
| Substituent (Position 5) | LogP | MIC (μg/mL) | Kinase Inhibition (%) |
|---|---|---|---|
| Propan-2-yl | 2.1 | 16 | 45 |
| Trifluoromethyl | 2.8 | 8 | 68 |
| Cyclohexyl | 3.2 | 4 | 72 |
Advanced: How can computational docking (e.g., AutoDock) predict this compound’s interaction with biological targets?
- Receptor preparation : Use tools like AutoDockTools to generate PDBQT files for the target protein (e.g., adenosine A₁ receptor) and ligand. Include flexible sidechains (e.g., His278, Asp277) critical for binding .
- Docking parameters : Set grid boxes (20–25 ų) around the active site and run Lamarckian genetic algorithms (50 runs). Validate with redocking experiments (RMSD < 2.0 Å) .
- Key interactions : Look for hydrogen bonds between the pyrazole amine and receptor residues (e.g., Asp277) or π-π stacking with aromatic residues (e.g., Phe171).
Advanced: How should researchers resolve contradictions in reported synthetic yields or biological data?
Case example : Discrepancies in yields from POCl₃-mediated cyclization (60–85% in literature).
- Root-cause analysis :
- Statistical validation : Use Design of Experiments (DoE) to test variables (temperature, solvent ratio) and identify optimal parameters.
Advanced: What strategies can improve the compound’s solubility and bioavailability for in vivo studies?
- Salt formation : React the amine group with HCl or citric acid to enhance aqueous solubility.
- Prodrug design : Acetylate the amine to form an amide prodrug, which hydrolyzes in vivo .
- Nanocarrier systems : Encapsulate the compound in liposomes (e.g., DOPC:DOPE 3:1) to improve plasma stability.
Advanced: How do electronic effects of substituents influence the compound’s reactivity in further functionalization?
- Electrophilic substitution : The electron-rich pyrazole ring (due to amine and isopropyl groups) directs electrophiles to position 3. For example, nitration with HNO₃/H₂SO₄ occurs at position 3 with >70% regioselectivity .
- DFT calculations : Use Gaussian or Multiwfn to map electrostatic potential surfaces (EPS) and predict sites for nucleophilic attack. The 2-chlorophenyl group reduces electron density at position 4, making it less reactive .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
